Cas no 2193066-92-9 (2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile)

• Product Name: 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile
• CAS No: 2193066-92-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6200256
• PubChem ID: 165841274
• Update Time: 2025-10-28

2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile
• 2193066-92-9
• EN300-1693379

• Inchi： 1S/C7H11N3/c1-6(2,5-8)4-7(3)9-10-7/h4H2,1-3H3
• InChI Key： OXBAILWYNOYVKL-UHFFFAOYSA-N
• SMILES： N1C(C)(CC(C#N)(C)C)N=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile

Introduction to 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile (CAS No. 2193066-92-9)

2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile, identified by the CAS number 2193066-92-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their unique reactivity and utility in biochemical labeling and probing applications. The structural features of this molecule, particularly the presence of a diazirine moiety, make it a valuable tool for studying protein-protein interactions, post-translational modifications, and other molecular dynamics in cellular systems.

The diazirine group is a key functional moiety in 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile, which enables photoaffinity labeling. Diazirines are known for their ability to form covalent bonds with nucleophilic species upon exposure to ultraviolet (UV) light. This property has been extensively utilized in biochemical research to investigate the binding sites of proteins and other biomolecules. The nitrile group further contributes to the reactivity of this compound, allowing it to participate in various chemical transformations that are useful in synthetic biology and drug discovery.

In recent years, the application of 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile has expanded into several cutting-edge research areas. One notable area is its use in studying protein kinases, which are critical targets in oncology and inflammatory diseases. The ability to photoaffinity label these kinases allows researchers to identify novel inhibitors and understand their mechanisms of action. Additionally, this compound has been employed in the development of probes for investigating protein-lipid interactions, which are essential for understanding cellular signaling pathways.

Advances in imaging technologies have also highlighted the utility of CAS No. 2193066-92-9 in live-cell imaging studies. The photoreactive nature of the diazirine group enables researchers to track specific proteins in real-time within cellular environments. This has been particularly useful in neuroscience research, where understanding the dynamics of synaptic proteins is crucial for unraveling neural networks and developing treatments for neurological disorders.

The synthesis of 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the diazirine group into the molecular framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions and other transition-metal complexes to construct the desired structure.

From a pharmaceutical perspective, the structural motifs present in CAS No 2193066-92-9 offer opportunities for drug design. The nitrile group can be further functionalized to introduce additional pharmacophores, while the diazirine moiety provides a handle for bioconjugation strategies. These features make it a versatile building block for developing novel therapeutic agents targeting various diseases.

The safety profile of 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile is another important consideration in its application. While diazirine compounds can be reactive under certain conditions, proper handling protocols ensure that researchers can utilize them safely in laboratory settings. Storage conditions, such as temperature and light exposure, must be carefully controlled to maintain stability and prevent degradation.

In conclusion, 2,2-dimethyl-3-(3-methyl-3H-diazirin-3-yl)propanenitrile (CAS No 2193066-92-9) represents a significant advancement in biochemical research tools. Its unique reactivity and structural features have made it indispensable in studying complex biological systems. As research methodologies continue to evolve, the applications of this compound are expected to expand further, contributing to new discoveries in medicine and biotechnology.